2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide

• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol
• IUPAC Name: 2-(1-benzylbenzimidazol-2-yl)sulfanyl-N,N-diethylacetamide
• InChI: InChI=1S/C20H23N3OS/c1-3-22(4-2)19(24)15-25-20-21-17-12-8-9-13-18(17)23(20)14-16-10-6-5-7-11-16/h5-13H,3-4,14-15H2,1-2H3
• InChI Key: YRQGESVNELHDPU-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)CSC1=NC2=CC=CC=C2N1CC3=CC=CC=C3

Description

2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating various signaling pathways in the body, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation in the body. It has also been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. Additionally, the compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide in lab experiments is its high solubility in organic solvents, which makes it easy to work with. However, the compound's high reactivity can make it difficult to handle, and its potential toxicity requires caution when handling.

Future Directions

There are several areas of research that could benefit from further investigation of this compound. One potential direction is the development of new drug delivery systems that utilize the compound's ability to penetrate cell membranes. Additionally, the compound's potential use as a treatment for neurological disorders warrants further investigation. Finally, the compound's antimicrobial properties make it a promising candidate for the development of new antibiotics.
In conclusion, 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide is a chemical compound that has significant potential applications in various fields, including medicine, agriculture, and material science. Further research is needed to fully understand its mechanism of action and to explore its potential use in various applications.

Synthesis Methods

The synthesis of 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]-N,N-diethylacetamide involves the reaction of benzyl-2-mercaptobenzimidazole with diethyl acetyl chloride in the presence of a base catalyst. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

The compound has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been investigated for its potential use as a drug delivery agent due to its ability to penetrate cell membranes.